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Compound of Interest

1-Bromo-4-fluoro-2-methyl-5-
Compound Name: ,
nitrobenzene

cat. No.: B1277503

An In-depth Technical Guide to 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene, a key chemical intermediate. The document details its chemical properties,
synthesis, and applications, with a focus on its role in research and development, particularly in
the pharmaceutical and agrochemical industries.

Chemical Identity and Properties

1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is an aromatic organic compound with the CAS
number 170098-98-3.[1][2] It is also known by its synonyms, 5-Bromo-2-fluoro-4-
methylnitrobenzene and 2-Bromo-5-fluoro-4-nitrotoluene.[1] This compound serves as a
versatile building block in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene is presented in the table below.
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Property Value Source
CAS Number 170098-98-3 [11[2]
Molecular Formula C7HsBrFNO:2 [1][2]
Molecular Weight 234.02 g/mol [1]

1-bromo-4-fluoro-2-methyl-5-
IUPAC Name _ [1][2]
nitrobenzene

INChl=1S/C7H5BrENO2/c1-4-
InChl 2-6(9)7(10(11)12)3-5(4)8/h2- [1]
3H,1H3

VMXDJIHIJOUZBAW-
InChliKey [1]
UHFFFAOYSA-N

CC1=CC(F)=C(--INVALID-
SMILES 2]
LINK--[O-])C=C1Br

Purity Typically =295% [2]

Safety and Hazard Information

The compound is associated with the following hazard statements according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS):

H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[1]

e H335: May cause respiratory irritation.[1]
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Synthesis of 1-Bromo-4-fluoro-2-methyl-5-
nitrobenzene

The synthesis of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is typically achieved through the
nitration of a substituted toluene. A representative experimental protocol is detailed below.

Experimental Protocol: Nitration of 2-Bromo-5-
fluorotoluene

This protocol describes the synthesis of 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene from 2-
bromo-5-fluorotoluene.[3]

Reagents and Materials:

2-bromo-5-fluorotoluene (15.9 mmol)

 Nitronium tetrafluoroborate (16.7 mmol)

e Dichloromethane (60 mL)

 Ice water

e Pentane

e Anhydrous sodium sulfate

o Standard laboratory glassware for reflux and extraction
Procedure:

e Suspend 2.21 g (16.7 mmol) of nitronium tetrafluoroborate in 30 mL of dichloromethane in a
reaction vessel equipped for reflux.

e Dissolve 3.0 g (15.9 mmol) of 2-bromo-5-fluorotoluene in 30 mL of dichloromethane.

e Slowly add the 2-bromo-5-fluorotoluene solution dropwise to the nitronium tetrafluoroborate
suspension under reflux conditions.
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 After the addition is complete, continue to stir the reaction mixture under reflux for 6 hours.
e Upon completion of the reaction, pour the mixture into ice water.

» Extract the product with dichloromethane.

o Combine the organic phases and wash with water.

» Dry the organic phase over anhydrous sodium sulfate and then concentrate it on a rotary
evaporator to yield a yellow oil.

 Allow the oil to stand overnight to crystallize.

o Collect the crystals by filtration, wash with 2 mL of pentane, and dry to obtain the final
product.

Results:

This procedure yields 1-bromo-4-fluoro-2-methyl-5-nitrobenzene as a crystalline solid.[3]
The product can be analyzed by GC/MS.[3]

Synthesis Workflow Diagram

The following diagram illustrates the synthesis process described above.
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Caption: Synthesis workflow for 1-Bromo-4-fluoro-2-methyl-5-nitrobenzene.
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Applications in Research and Drug Development

1-Bromo-4-fluoro-2-methyl-5-nitrobenzene is a valuable intermediate in the synthesis of
more complex molecules. The presence of bromo, fluoro, methyl, and nitro groups on the
benzene ring provides multiple reaction sites for further chemical transformations.

Role as a Chemical Intermediate

This compound is utilized as a reagent in the synthesis of a variety of chemical compounds.[4]
Bromo-nitrobenzene derivatives are frequently employed as intermediates in the production of:

e Medicinal agents and pharmaceuticals[4]
e Dyes[4]
e Electroluminescent materials[4]

The dual reactivity of the bromo and nitro groups makes this class of compounds highly
adaptable. The bromine atom can act as a leaving group in cross-coupling reactions such as
Suzuki, Heck, and Sonogashira, as well as in nucleophilic displacement reactions.[5] The nitro
group is a strong electron-withdrawing group that activates the aromatic ring for nucleophilic
aromatic substitution and can be reduced to an amino group.[5]

Relevance in Drug Discovery

In the field of drug discovery, scaffolds containing bromo-nitrobenzene moieties are pivotal for
synthesizing complex organic molecules with potential therapeutic activities.[5] Researchers
utilize such structures to construct drug candidates for various therapeutic areas, including:

e Oncology[5]
o Cardiovascular diseases[5]
e Central nervous system (CNS) disorders[5]

The ability to modify the positions of the functional groups allows for the fine-tuning of
pharmacological properties like potency, selectivity, and bioavailability.[5]
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Use in Agrochemicals

Similar to its application in pharmaceuticals, this compound's structural motifs are relevant in
the development of next-generation agrochemicals. It can serve as a precursor for novel
herbicides, insecticides, and fungicides.[5]

Logical Relationship of Applications

The following diagram illustrates the logical flow from the properties of 1-Bromo-4-fluoro-2-
methyl-5-nitrobenzene to its applications.
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Caption: Logical flow of the compound's applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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